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Compound of Interest

Compound Name: Butaxamina

CAS No.: 60934-52-3

Cat. No.: B10847543

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of Butaxamine solutions

for use in various experimental settings. Butaxamine, a selective β2-adrenergic receptor

antagonist, is a valuable tool for investigating the role of β2-adrenergic signaling in

physiological and pathological processes.[1][2] Proper preparation of Butaxamine solutions is

critical for obtaining accurate and reproducible experimental results. This document outlines the

necessary information on the chemical properties, solubility, and stability of Butaxamine, along

with step-by-step protocols for preparing solutions for both in vitro and in vivo applications.

Chemical and Physical Properties
Butaxamine is commonly available as Butaxamine hydrochloride, a white to off-white solid.[3]

Understanding its fundamental properties is essential for proper handling and solution

preparation.
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Property Value

Chemical Name
α-(1-[tert-Butylamino]ethyl)-2,5-dimethoxybenzyl

alcohol hydrochloride

Molecular Formula C₁₅H₂₆ClNO₃

Molecular Weight 303.82 g/mol [3]

CAS Number 5696-15-1[3]

Appearance White to off-white solid[3]

Solubility Data
The solubility of Butaxamine hydrochloride is a critical factor in choosing the appropriate

solvent for stock solutions and experimental media. It is soluble in organic solvents like DMSO

and also has some solubility in water.[3]

Solvent Solubility Notes

DMSO 100 mg/mL (329.14 mM)[3]

Ultrasonic treatment may be

required to aid dissolution.[3] It

is recommended to use newly

opened DMSO as it is

hygroscopic, and water

content can affect solubility.[3]

Water 25 mg/mL (82.29 mM)[3]

Ultrasonic treatment may be

needed to facilitate dissolution.

[3]

Ethanol Soluble

Methanol Soluble
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Stock solutions are concentrated solutions that are diluted to the final working concentration for

experiments. It is recommended to prepare stock solutions in a solvent in which Butaxamine

hydrochloride has high solubility, such as DMSO.

Materials:

Butaxamine hydrochloride powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Weighing: Accurately weigh the desired amount of Butaxamine hydrochloride powder using a

calibrated analytical balance.

Dissolution: Add the appropriate volume of DMSO to the powder to achieve the desired stock

solution concentration (e.g., 100 mg/mL).

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. If dissolution

is slow, sonication in an ultrasonic water bath for short intervals may be helpful.[3]

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles.[3] Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for

long-term storage (up to 6 months).[3] Ensure the containers are tightly sealed to prevent

moisture absorption.[3]

Preparation of Working Solutions for In Vitro
Experiments
Working solutions for in vitro experiments are typically prepared by diluting the stock solution in

a suitable aqueous buffer or cell culture medium.
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Materials:

Butaxamine hydrochloride stock solution (in DMSO)

Sterile phosphate-buffered saline (PBS), cell culture medium, or other appropriate aqueous

buffer

Sterile tubes

Procedure:

Thawing: Thaw a single aliquot of the Butaxamine hydrochloride stock solution at room

temperature.

Dilution: Serially dilute the stock solution with the appropriate aqueous buffer or medium to

the final desired working concentration. Note: The final concentration of DMSO in the

working solution should be kept low (typically <0.5%) to avoid solvent-induced cellular

toxicity. A vehicle control (containing the same concentration of DMSO as the experimental

samples) should always be included in the experiment.

Sterilization: If the working solution is prepared in a non-sterile buffer, it can be sterilized by

filtration through a 0.22 µm syringe filter.

Preparation of Formulations for In Vivo Experiments
For in vivo studies, Butaxamine hydrochloride needs to be formulated in a vehicle that is safe

and appropriate for the chosen route of administration. Below are examples of commonly used

formulations. It is recommended to prepare these formulations fresh on the day of use.[3]

Formulation 1: Saline/DMSO/Tween-80/PEG300

This formulation is suitable for intraperitoneal (i.p.) or intravenous (i.v.) injection.

Materials:

Butaxamine hydrochloride

DMSO
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PEG300

Tween-80

Saline (0.9% NaCl)

Procedure:

Prepare a stock solution of Butaxamine hydrochloride in DMSO (e.g., 20.8 mg/mL).[3]

For a final solution with 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline, follow

these steps for preparing 1 mL of working solution:[3]

To 400 µL of PEG300, add 100 µL of the Butaxamine hydrochloride stock solution in

DMSO and mix well.

Add 50 µL of Tween-80 and mix until the solution is clear.

Add 450 µL of Saline to bring the final volume to 1 mL. Mix thoroughly.

Formulation 2: Saline/DMSO/SBE-β-CD

This formulation utilizes a cyclodextrin to improve solubility and is suitable for various routes of

administration.

Materials:

Butaxamine hydrochloride

DMSO

SBE-β-CD (Sulfobutylether-β-cyclodextrin)

Saline (0.9% NaCl)

Procedure:

Prepare a stock solution of Butaxamine hydrochloride in DMSO (e.g., 20.8 mg/mL).[3]
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Prepare a 20% (w/v) solution of SBE-β-CD in Saline.

For a final solution with 10% DMSO and 90% (20% SBE-β-CD in Saline), add 100 µL of the

Butaxamine hydrochloride stock solution to 900 µL of the 20% SBE-β-CD solution. Mix well.

[3]

Formulation 3: Corn Oil/DMSO

This formulation is suitable for oral gavage (p.o.) administration.

Materials:

Butaxamine hydrochloride

DMSO

Corn oil

Procedure:

Prepare a stock solution of Butaxamine hydrochloride in DMSO (e.g., 20.8 mg/mL).[3]

For a final solution with 10% DMSO and 90% Corn Oil, add 100 µL of the Butaxamine

hydrochloride stock solution to 900 µL of corn oil. Mix thoroughly.[3]

Stability and Storage
Proper storage of Butaxamine hydrochloride and its solutions is crucial to maintain its stability

and activity.
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Form
Storage
Temperature

Duration Notes

Solid Powder 4°C Long-term
Store in a dry, dark

place.[4]

Stock Solution in

DMSO
-20°C 1 month[3]

Aliquot to avoid

repeated freeze-thaw

cycles. Keep sealed

and away from

moisture.[3]

-80°C 6 months[3]

Aliquot to avoid

repeated freeze-thaw

cycles. Keep sealed

and away from

moisture.[3]

In Vivo Formulations Room Temperature Use on the same day

It is recommended to

prepare fresh for each

experiment.[3]

Mechanism of Action: β2-Adrenergic Receptor
Blockade
Butaxamine is a selective antagonist of the β2-adrenergic receptor.[5][6] These receptors are

G-protein coupled receptors (GPCRs) that, upon activation by endogenous catecholamines like

epinephrine, stimulate adenylyl cyclase to produce cyclic AMP (cAMP).[7][8] By blocking the

β2-adrenergic receptor, Butaxamine inhibits this signaling cascade, leading to a decrease in

intracellular cAMP levels. This mechanism is fundamental to its experimental use in dissecting

the physiological roles of β2-adrenergic signaling.
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Butaxamine blocks the β2-adrenergic receptor, preventing agonist-induced activation of

adenylyl cyclase and subsequent cAMP production.

Experimental Workflow
The following diagram illustrates a general workflow for an experiment involving the preparation

and use of Butaxamine solutions.
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A typical workflow for preparing and using Butaxamine solutions in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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